Cas no 409369-88-6 (4-Methyl-1-[(4-methylphenyl)sulfonyl]-5-(trimethylstannyl)-1H-pyrazole)

• Product Name: 4-Methyl-1-[(4-methylphenyl)sulfonyl]-5-(trimethylstannyl)-1H-pyrazole
• CAS No: 409369-88-6
• MF: C₁₄H₂₀N₂O₂SSn
• MW: 399.095801353455
• CID: 2641594
• PubChem ID: 22285040
• Update Time: 2025-04-21

4-Methyl-1-[(4-methylphenyl)sulfonyl]-5-(trimethylstannyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-[(4-methylphenyl)sulfonyl]-5-(trimethylstannyl)-1H-pyrazole
• DTXSID801154252
• SCHEMBL5001916
• 409369-88-6

• Inchi： 1S/C11H11N2O2S.3CH3.Sn/c1-9-3-5-11(6-4-9)16(14,15)13-8-10(2)7-12-13;;;;/h3-7H,1-2H3;3*1H3;
• InChI Key： VYMJRISPKSXFQI-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=C(C)C=NN1S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 400.026752Da
• Monoisotopic Mass: 400.026752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3Ų